Cas no 885522-77-0 (3-Bromo-6-fluoro-4-nitroindazole)

• Product Name: 3-Bromo-6-fluoro-4-nitroindazole
• CAS No: 885522-77-0
• MF: C₇H₃BrFN₃O₂
• MW: 260.020023584366
• CID: 840771
• PubChem ID: 24728380
• Update Time: 2025-11-02

3-Bromo-6-fluoro-4-nitroindazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-fluoro-4-nitro-1H-indazole
• 3-bromo-6-fluoro-4-nitro-2H-indazole
• 3-Bromo-6-fluoro-4-nitroindazole
• A861755
• AKOS016004144
• DTXSID10646392
• 885522-77-0
• DB-339262

• Inchi： 1S/C7H3BrFN3O2/c8-7-6-4(10-11-7)1-3(9)2-5(6)12(13)14/h1-2H,(H,10,11)
• InChI Key： ZXKWLGMBBNXUMT-UHFFFAOYSA-N
• SMILES： BrC1=C2C(=CC(=CC2=NN1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.93927g/mol
• Monoisotopic Mass: 258.93927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Bromo-6-fluoro-4-nitroindazole

Comprehensive Guide to 3-Bromo-6-fluoro-4-nitroindazole (CAS No. 885522-77-0): Properties, Applications, and Market Insights

3-Bromo-6-fluoro-4-nitroindazole (CAS No. 885522-77-0) is a heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitroindazole derivative combines a bromo-substituent at the 3-position and a fluoro-substituent at the 6-position, making it a valuable intermediate for drug discovery and material science applications. The compound's molecular formula is C₇H₃BrFN₃O₂, with a molecular weight of 260.02 g/mol.

The growing interest in fluoro-nitroindazole compounds stems from their potential as kinase inhibitors and their role in developing novel therapeutic agents. Recent studies have shown that 3-Bromo-6-fluoro-4-nitroindazole derivatives exhibit promising biological activities, particularly in targeting specific enzymes involved in cellular signaling pathways. Researchers are particularly interested in how the bromo-fluoro substitution pattern affects the compound's reactivity and binding affinity with biological targets.

From a synthetic chemistry perspective, 3-Bromo-6-fluoro-4-nitroindazole serves as a versatile building block for constructing more complex molecular architectures. The presence of both electron-withdrawing groups (nitro and fluoro) and an electron-donating group (bromo) creates interesting electronic properties that can be exploited in various chemical transformations. This makes the compound particularly valuable for medicinal chemists working on structure-activity relationship studies.

The pharmaceutical applications of 3-Bromo-6-fluoro-4-nitroindazole are currently being explored in several therapeutic areas. Its structural motif appears in compounds being investigated for their potential anti-inflammatory, anticancer, and antimicrobial properties. The nitroindazole core structure is known to interact with various biological targets, and the specific substitution pattern in this compound may offer advantages in terms of selectivity and potency.

In material science, researchers are examining the potential of bromo-fluoro nitroindazoles as precursors for functional materials. The compound's ability to participate in various coupling reactions makes it attractive for creating novel polymers and small molecules with specific electronic or optical properties. Recent patents have highlighted the use of similar structures in organic electronic devices.

The market for 3-Bromo-6-fluoro-4-nitroindazole has seen steady growth as research into its applications expands. Pharmaceutical companies and research institutions are the primary consumers, with demand particularly strong in regions with active drug discovery programs. The compound is typically supplied by specialty chemical manufacturers who can provide it in various quantities and purity grades suitable for different research applications.

Quality control is crucial for 3-Bromo-6-fluoro-4-nitroindazole, with HPLC purity typically exceeding 98% for research-grade material. Analytical methods for characterizing the compound include 1H NMR, 13C NMR, mass spectrometry, and elemental analysis. Proper storage conditions (typically at 2-8°C in a dry environment) are essential to maintain the compound's stability over time.

Recent advancements in synthetic methodologies have improved the accessibility of 3-Bromo-6-fluoro-4-nitroindazole. Modern approaches focus on greener chemistry principles, with efforts to reduce solvent waste and improve atom economy in its production. These developments are making the compound more available to researchers while addressing sustainability concerns in chemical synthesis.

The safety profile of 3-Bromo-6-fluoro-4-nitroindazole is an important consideration for researchers. While not classified as hazardous under standard handling conditions, appropriate laboratory precautions should always be followed when working with this compound. Material safety data sheets provide detailed information about proper handling, storage, and disposal procedures.

Future research directions for 3-Bromo-6-fluoro-4-nitroindazole include exploring its potential in targeted drug delivery systems and as a scaffold for developing novel diagnostic agents. The compound's unique structural features continue to inspire innovation across multiple scientific disciplines, ensuring its ongoing relevance in chemical research and development.